molecular formula C12H8N6S B8559819 4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-5-carbonitrile

4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-5-carbonitrile

Cat. No.: B8559819
M. Wt: 268.30 g/mol
InChI Key: DOUGLSBSEREDCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C12H8N6S and its molecular weight is 268.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8N6S

Molecular Weight

268.30 g/mol

IUPAC Name

4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]-1H-pyrazole-5-carbonitrile

InChI

InChI=1S/C12H8N6S/c13-5-9-8(6-15-18-9)10-7-19-12(16-10)17-11-3-1-2-4-14-11/h1-4,6-7H,(H,15,18)(H,14,16,17)

InChI Key

DOUGLSBSEREDCY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)NC2=NC(=CS2)C3=C(NN=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 13 Step 2: A solution of 1-(4-methoxybenzyl)-4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-3-carbonitrile (31 μmol, 12 mg) in TFA (1 mL) was microwaved for 3 minutes at 130° C. After evaporation of the solvent, the crude residue was dissolved in AcOEt. The organic phase was washed with a saturated aqueous solution of Na2CO3, was dried over MgSO4, was filtered and was concentrated. The resulting crude product was purified by flash chromatography over silica gel using DCM/MeOH (100:0 to 95:5) as eluent to yield 4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-5-carbonitrile (15 μmol, 4 mg, 48%) as a white solid.
Name
1-(4-methoxybenzyl)-4-(2-(pyridin-2-ylamino)thiazol-4-yl)-1H-pyrazole-3-carbonitrile
Quantity
12 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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